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Compound of Interest

Compound Name: 3-Hydroxy-3-phenacyloxindole

CAS No.: 52552-33-7

Cat. No.: B1218637

Get Quote

In the landscape of modern drug discovery, certain molecular frameworks consistently appear

in a multitude of biologically active compounds. These are often referred to as "privileged

structures" due to their ability to interact with multiple, diverse biological targets. The 3-

substituted-3-hydroxy-2-oxindole core is a prominent member of this class, found at the heart

of numerous natural products and synthetic molecules with potent therapeutic properties.[1][2]

[3]

3-Hydroxy-3-phenacyloxindole is a archetypal example of this scaffold. Its structure is a

precise amalgamation of three key components:

An oxindole ring system, providing a rigid, heterocyclic foundation.

A quaternary stereocenter at the C3 position, featuring a critical hydroxyl group. This chiral

center is fundamental to the molecule's three-dimensional shape and its specific interactions

with biological macromolecules.

A phenacyl substituent(-CH2C(=O)Ph), which provides a key point for interaction and can be

readily modified to tune the molecule's properties.
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This guide delves into the chemical rationale behind the synthesis, characterization, and

biological function of this molecule, providing a foundational understanding for its application in

pharmaceutical research.

Table 1: Core Chemical Properties of 3-Hydroxy-3-phenacyloxindole

Property Value Source

CAS Number 5322-12-3 [4]

Molecular Formula C₁₆H₁₃NO₃ [4][5]

Molecular Weight 267.28 g/mol [4]

Monoisotopic Mass 267.08954 Da [5]

InChIKey
BIOYMYKQUHGHGY-

UHFFFAOYSA-N
[5]

The Core Architecture: A Structural Dissection
The therapeutic potential of 3-Hydroxy-3-phenacyloxindole is intrinsically linked to its unique

three-dimensional architecture. Understanding this structure is paramount to appreciating its

function and designing next-generation analogs.

The Oxindole Core: This bicyclic heteroaromatic system is not merely a passive scaffold.

The lactam moiety and the aromatic ring are crucial for establishing hydrogen bonds and π-

stacking interactions with biological targets.

The C3 Quaternary Stereocenter: The carbon at position 3 is the molecule's most significant

structural feature. Being bonded to four different substituents (the oxindole nitrogen/carbonyl,

the aromatic ring portion, the hydroxyl group, and the phenacyl group), it is a chiral center.

The specific (R) or (S) configuration of this center dictates how the molecule presents its

functional groups in space, which is often the determining factor for biological efficacy. The

tertiary hydroxyl group at this position is a potent hydrogen bond donor and acceptor,

frequently anchoring the molecule within a receptor's active site.[6]
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The Phenacyl Substituent: This group extends from the core and provides a large, aromatic

surface for van der Waals and hydrophobic interactions. The ketone functionality offers an

additional hydrogen bond acceptor site. Modifications to the phenyl ring of this group (e.g.,

adding electron-withdrawing or -donating groups) are a primary strategy for modulating the

molecule's electronic properties and biological activity.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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